Cas no 30842-93-4 (Isoxazole, 5-propyl-)

• Product Name: Isoxazole, 5-propyl-
• CAS No: 30842-93-4
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1444632
• Update Time: 2024-08-23

Isoxazole, 5-propyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-propyl-

• Inchi： 1S/C6H9NO/c1-2-3-6-4-5-7-8-6/h4-5H,2-3H2,1H3
• InChI Key： PNNXWLUOVAWZHG-UHFFFAOYSA-N
• SMILES： O1C(CCC)=CC=N1

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.9682 g/cm3
• Boiling Point: 161-161.5 °C
• PSA: 26.03
• pka: -1.73±0.50(Predicted)